Cas no 144167-46-4 (1H-Benzimidazole-2-carboxylicacid, 6-methyl-, ethyl ester)
144167-46-4 structure
Product Name:1H-Benzimidazole-2-carboxylicacid, 6-methyl-, ethyl ester
CAS No:144167-46-4
MF:C11H12N2O2
MW:204.225182533264
CID:108644
PubChem ID:34178664
Update Time:2025-04-18
1H-Benzimidazole-2-carboxylicacid, 6-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-2-carboxylicacid, 6-methyl-, ethyl ester
- 5-METHYL-1H-BENZOIMIDAZOLE-2-CARBOXYLIC ACID ETHYL ESTER
- 6-methyl-1H-Benzimidazole-2-carboxylic acid ethyl ester
- ethyl 6-methyl-1H-benzimidazole-2-carboxylate
- ethyl 5-methylbenzimidazole-2-carboxylate
- Ethyl 6-methyl-1H-benzo[d]imidazole-2-carboxylate
- 1H-Benzimidazole-2-carboxylic acid, 6-methyl-, ethyl ester
- ETHYL 6-METHYL-1H-1,3-BENZODIAZOLE-2-CARBOXYLATE
- D78604
- DTXSID40653034
- MFCD06659811
- Ethyl5-methyl-1H-benzo[d]imidazole-2-carboxylate
- ETHYL 5-METHYL-1H-BENZO[D]IMIDAZOLE-2-CARBOXYLATE
- SY351905
- FT-0713756
- 144167-46-4
- AB26370
- AKOS012662671
-
- Inchi: 1S/C11H12N2O2/c1-3-15-11(14)10-12-8-5-4-7(2)6-9(8)13-10/h4-6H,3H2,1-2H3,(H,12,13)
- InChI Key: DIAODMJRRGTCNJ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=NC2C=CC(C)=CC=2N1)=O
Computed Properties
- Exact Mass: 204.09000
- Monoisotopic Mass: 204.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 54.98000
- LogP: 2.04800
1H-Benzimidazole-2-carboxylicacid, 6-methyl-, ethyl ester Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
144167-46-4 (1H-Benzimidazole-2-carboxylicacid, 6-methyl-, ethyl ester) Related Products
- 1865-04-9(1,4-Benzenediol,2,5-bis(4-morpholinylmethyl)-, 1,4-diacetate)
- 1865-09-4(ethyl 1H-1,3-benzodiazole-2-carboxylate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent